Cas no 32228-15-2 (Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-)
32228-15-2 structure
Product Name:Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-
CAS No:32228-15-2
MF:C10H12O2S
MW:196.266081809998
CID:306657
PubChem ID:5463123
Update Time:2025-04-19
Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-
- 1-methyl-4-[(E)-prop-1-enyl]sulfonylbenzene
- (E)-1-Methyl-4-(1-propenylsulphonyl)benzene
- (E)-1-Methyl-4-(1-propenyl-sulphonyl)-benzene
- 1-Methyl-4-[(1E)-prop-1-en-1-ylsulfonyl]benzene
- 4-Methylphenyl (1E)-prop-1-en-1-yl sulfone
- SCHEMBL10600352
- 32228-15-2
-
- Inchi: 1S/C10H12O2S/c1-3-8-13(11,12)10-6-4-9(2)5-7-10/h3-8H,1-2H3/b8-3+
- InChI Key: BWSQJQVNZGJZDB-FPYGCLRLSA-N
- SMILES: S(/C=C/C)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 196.05586
- Monoisotopic Mass: 196.0558
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5
- XLogP3: 2.2
Experimental Properties
- Density: 1.127
- Boiling Point: 340.2°C at 760 mmHg
- Flash Point: 191.4°C
- Refractive Index: 1.532
- PSA: 34.14
Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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